1-(4-Bromonaphthalen-1-yl)-2-diazoethanone

• Molecular Formula: C12H7BrN2O
• Molecular Weight: 275.10 g/mol
• IUPAC Name: 1-(4-bromonaphthalen-1-yl)-2-diazoethanone
• InChI: InChI=1S/C12H7BrN2O/c13-11-6-5-10(12(16)7-15-14)8-3-1-2-4-9(8)11/h1-7H
• InChI Key: JWCOKJLNZKIMRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2Br)C(=O)C=[N+]=[N-]

Description

1-(4-Bromonaphthalen-1-yl)-2-diazoethanone is a useful research compound. Its molecular formula is C12H7BrN2O and its molecular weight is 275.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Bromo-naphthalene-1-carbonyl chloride (13.8 g) was dissolved in dichloromethane (130 mL) and cooled to 0° C. TMS diazomethane solution (40 mL, 2 M in DCM) was added, and ice bath was removed. Reaction mixture was stirred for 18 hours and evaporated under vacuum, giving 1-(4-bromonaphthalen-1-yl)-2-diazoethanone (13.8 g, crude) as a brown oil.

Synthesis routes and methods II

Procedure details